2-ethoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate

• Molecular Formula: C25H21NO6S
• Molecular Weight: 463.5 g/mol
• IUPAC Name: [2-ethoxy-4-[(Z)-(5-oxo-2-phenyl-1,3-oxazol-4-ylidene)methyl]phenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C25H21NO6S/c1-3-30-23-16-18(15-21-25(27)31-24(26-21)19-7-5-4-6-8-19)11-14-22(23)32-33(28,29)20-12-9-17(2)10-13-20/h4-16H,3H2,1-2H3/b21-15-
• InChI Key: UKZFCRQPUFOEOY-QNGOZBTKSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)OC(=N2)C3=CC=CC=C3)OS(=O)(=O)C4=CC=C(C=C4)C
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)OC(=N2)C3=CC=CC=C3)OS(=O)(=O)C4=CC=C(C=C4)C

Description

2-Ethoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate is a chemical compound used in scientific research for its potential therapeutic applications. It is a synthetic compound that has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-Ethoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, the compound has been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Ethoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate in lab experiments include its potential therapeutic applications and its ability to inhibit the growth of various cancer cell lines, as well as its antifungal and antibacterial properties. However, limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research involving 2-Ethoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate. These include:
1. Further studies to understand the compound's mechanism of action and potential side effects.
2. In vivo studies to determine the compound's efficacy and safety in animal models.
3. Studies to determine the compound's potential as a therapeutic agent for various diseases, including cancer, fungal infections, and bacterial infections.
4. Development of new synthetic methods to improve the yield and purity of the compound.
5. Studies to determine the compound's potential as a lead compound for the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 2-Ethoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate has been reported in various research articles. One of the methods involves the reaction of 2-ethoxy-4-formylphenyl 4-methylbenzenesulfonate with 5-phenyl-2,4-oxazolinedione in the presence of a base. The resulting product is then purified and characterized using various spectroscopic techniques.

Scientific Research Applications

2-Ethoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate has been studied for its potential therapeutic applications. It has been reported to have anticancer, antifungal, and antibacterial properties. In vitro studies have shown that the compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to be effective against various fungal and bacterial strains.